Cas no 6100-19-2 ((2R,3R)-2,3-Dihydroxybutanedioic acid;potassium;hydrate)

(2R,3R)-2,3-Dihydroxybutanedioic acid;potassium;hydrate Properties

Names and Identifiers

• Potassium tartrate dibasic hemihydrate
• Potassium L-tartrate hemihydrate
• dipotassium tartrate hemihydrate
• Potassium Tartrate Hemihydrate
• 2-HYDRATE
• PotassiuM tartrate
• POTASSIUM TARTRATE 1
• Butanedioicacid, 2,3-dihydroxy- (2R,3R)-, dipotassium salt, hydrate (2:1) (9CI)
• Butanedioic acid, 2,3-dihydroxy-[R-(R*,R*)]-, dipotassium salt, hydrate (2:1)
• Tartaric acid, dipotassium salt, hemihydrate (8CI)
• Dipotassium tartratehemihydrate
• (2R,3R)-2,3-Dihydroxybutanedioic acid;potassium;hydrate
• dipotassium;(2R,3R)-2,3-dihydroxybutanedioate;hydrate
• Potassium L-tartrate hydrate
• AS-83585
• 6100-19-2
• BUCMCXRUIRJPKS-QXMMYYGRSA-L
• potassium (2R,3R)-2,3-dihydroxysuccinate hydrate
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, dipotassium salt, hydrate(2:1)
• Potassium tartrate hemihydrate
• DTXSID60976479
• 304655-91-2
• PotassiumL-tartratehydrate
• Potassium 2,3-dihydroxybutanedioate--water (2/1/1)
• DI-POTASSIUM TARTRATE HEMIHYDRATE
• MFCD00150136
• +Expand

• MDL： MFCD00150136
• InChIKey： DFVWEDQSAWCYPI-JEPRPBJASA-N
• Inchi： 1S/2C4H6O6.4K.H2O/c2*5-1(3(7)8)2(6)4(9)10;;;;;/h2*1-2,5-6H,(H,7,8)(H,9,10);;;;;1H2/t2*1-,2-;;;;;/m11...../s1
• SMILES： [K].[K].[K].[K].O([H])[C@@]([H])(C(=O)O[H])[C@]([H])(C(=O)O[H])O[H].O([H])[C@@]([H])(C(=O)O[H])[C@]([H])(C(=O)O[H])O[H].O([H])[H] |^1:0,1,2,3|
• BRN： 6119985

Computed Properties

• Exact Mass: 243.93900
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 6
• Monoisotopic Mass: 243.9387655g/mol
• Heavy Atom Count: 25
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 231

Experimental Properties

• LogP: -4.85630
• PSA: 129.95000
• Merck: 14,7677
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 200-220°C
• Melting Point: 155°C -H₂O
• Flash Point: 200-220°C
• Color/Form: Colorless crystals or crystalline powders.
• PH: 7-9 (20℃, 0.1%)
• Solubility: Soluble in about 0.5 parts of water, slightly soluble in ethanol. Its aqueous solution is weakly alkaline.
• Density: 1,98 g/cm3